Cas no 1249995-74-1 (1-bromo-2-(3-methylbutoxy)cyclopentane)

• Product Name: 1-bromo-2-(3-methylbutoxy)cyclopentane
• CAS No: 1249995-74-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 6021253
• PubChem ID: 62109074
• Update Time: 2025-05-23

1-bromo-2-(3-methylbutoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(3-methylbutoxy)cyclopentane
• 1249995-74-1
• AKOS011388644
• EN300-1133330

• Inchi： 1S/C10H19BrO/c1-8(2)6-7-12-10-5-3-4-9(10)11/h8-10H,3-7H2,1-2H3
• InChI Key： HENYRLYRLHCNTG-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCCC(C)C

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(3-methylbutoxy)cyclopentane

Recent Advances in the Study of 1-bromo-2-(3-methylbutoxy)cyclopentane (CAS: 1249995-74-1)

The compound 1-bromo-2-(3-methylbutoxy)cyclopentane (CAS: 1249995-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated cyclopentane structure with a 3-methylbutoxy substituent, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for further investigation.

One of the key areas of research has been the optimization of synthetic routes for 1-bromo-2-(3-methylbutoxy)cyclopentane. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction. This method not only improved the scalability of the synthesis but also reduced the formation of by-products, which is crucial for pharmaceutical applications. The study highlighted the compound's stability under various conditions, suggesting its suitability for further derivatization.

In addition to its synthetic utility, 1-bromo-2-(3-methylbutoxy)cyclopentane has been explored for its potential biological activities. Preliminary in vitro studies have indicated that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest that 1-bromo-2-(3-methylbutoxy)cyclopentane could serve as a scaffold for the development of novel anti-inflammatory agents.

Further investigations into the mechanistic aspects of its biological activity are underway. Molecular docking studies have revealed that the bromine atom and the 3-methylbutoxy group play critical roles in the compound's interaction with enzyme active sites. These insights are being leveraged to design more potent and selective derivatives. Researchers are also exploring the compound's potential in other therapeutic areas, such as oncology and neurology, given its structural versatility.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization. Recent pharmacokinetic studies in animal models have shown that 1-bromo-2-(3-methylbutoxy)cyclopentane has a relatively short half-life, which may limit its therapeutic utility. Efforts are being made to address these issues through structural modifications and formulation strategies.

In conclusion, 1-bromo-2-(3-methylbutoxy)cyclopentane (CAS: 1249995-74-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its potential biological activities, makes it a valuable candidate for further study. Ongoing research aims to optimize its properties and explore its applications in drug discovery and development. As the field progresses, this compound may pave the way for new therapeutic agents with improved efficacy and safety profiles.